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Compound of Interest

Compound Name: 4-Bromo-2,5-dichlorophenol

Cat. No.: B052177 Get Quote

An In-depth Technical Guide to 4-Bromo-2,5-dichlorophenol

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, applications, and safety information for 4-Bromo-2,5-dichlorophenol,
tailored for researchers, scientists, and professionals in drug development.

Overview
4-Bromo-2,5-dichlorophenol is a halogenated phenolic compound with the chemical formula

C₆H₃BrCl₂O.[1] It is a valuable intermediate in the synthesis of various organic compounds,

including pharmaceuticals and agrochemicals.[1][2] This document summarizes its key

chemical properties, provides detailed experimental protocols for its synthesis, and outlines its

primary applications and safety considerations.

Key Identifiers:

IUPAC Name: 4-bromo-2,5-dichlorophenol[3]

CAS Number: 1940-42-7[1][4][5]

Molecular Formula: C₆H₃BrCl₂O[1][4][5]

Chemical and Physical Properties
4-Bromo-2,5-dichlorophenol typically appears as a white to off-white crystalline powder with

a slight phenolic odor.[1] It is sparingly soluble in water but soluble in methanol.[1][4] A
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summary of its key quantitative properties is presented in the table below.

Property Value Source(s)

Molecular Weight 241.897 g/mol [5][6]

Melting Point 73 °C [4][5]

Boiling Point 271.9 ± 35.0 °C at 760 mmHg [5]

Density 1.9 ± 0.1 g/cm³ [5]

pKa 6.98 ± 0.23 (Predicted) [1][4]

Flash Point 118.2 °C [4][5]

LogP 3.75 [5]

Appearance
White to off-white crystalline

powder
[1]

Spectroscopic Data
Spectroscopic data for 4-Bromo-2,5-dichlorophenol, including ¹H NMR, ¹³C NMR, and Mass

Spectrometry (MS), are available through various chemical databases.[1][6][7] This information

is crucial for structure confirmation and purity analysis.

Synthesis and Experimental Protocols
4-Bromo-2,5-dichlorophenol is synthesized via the bromination of 2,5-dichlorophenol.[1][2]

The following protocol is based on a patented process designed to achieve high purity and

yield.[2][8]

Experimental Protocol: Bromination of 2,5-
Dichlorophenol
Objective: To synthesize 4-Bromo-2,5-dichlorophenol with high purity, minimizing the

formation of the 6-bromo isomer.[2][8]

Materials:
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2,5-Dichlorophenol (0.5 mole, 81.5 g)[2]

Chlorobenzene (120 g)[2]

Triethylamine hydrochloride (0.03 mole, 4.1 g)[2]

Bromine (0.5 mole, 80.0 g)[2]

Procedure:

Dissolve 81.5 g (0.5 mole) of 2,5-dichlorophenol in 120 g of chlorobenzene in a suitable

reactor.[2]

Add 4.1 g (0.03 mole) of triethylamine hydrochloride to the mixture.[2]

Cool the reaction mixture to 5°C.[2]

Over a period of 3 hours, add 80.0 g (0.5 mole) of bromine to the mixture.[2]

During the first hour of bromine addition, maintain the reaction temperature between 5°C and

8°C.[2][8]

Allow the temperature to rise to approximately 15°C by the end of the bromine addition. An

evolution of hydrogen bromide gas will be observed.[2][8]

After the complete addition of bromine, stir the reaction mixture for 1 hour at 15°C to 20°C.[2]

[8]

Remove the solvent (chlorobenzene) by distillation in vacuo at 70°C and 15-20 torr.[2][8]

Results:

This process yields approximately 126.0 g of product.[2][8]

The product contains about 94% by weight of 4-Bromo-2,5-dichlorophenol, corresponding

to a 98% theoretical yield.[2][8]
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The formation of the undesired 6-bromo-2,5-dichlorophenol isomer is significantly reduced to

0.5-1% by weight.[2]

Reactants & Solvent

Reaction Process Product Workup

2,5-Dichlorophenol

1. Dissolve & Add CatalystChlorobenzene

Triethylamine
hydrochloride

2. Cool to 5°C 3. Add Bromine (3 hrs)
Temp: 5-15°C

4. Stir (1 hr)
Temp: 15-20°C

5. Distill in vacuo
(70°C, 15-20 torr)

Final Product:
4-Bromo-2,5-dichlorophenol

(98% Yield)

Bromine

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromo-2,5-dichlorophenol.

Applications and Reactivity
4-Bromo-2,5-dichlorophenol serves as a crucial building block and intermediate in various

chemical syntheses.[1]

Agrochemicals: It is a key precursor for producing insecticidal and acaricidal active

substances, such as O,O-dimethyl-O-(4-bromo-2,5-dichlorophenyl)-thiophosphoric acid

ester.[2]

Pharmaceuticals: The compound is used as a reactant in the preparation of phenoxy-

nicotinamides, which have shown inhibitory activity against the bile acid receptor GPBAR1

(TGR5).[4][9]

Antimicrobial Agent: It exhibits antimicrobial properties, making it useful in the formulation of

disinfectants, preservatives, and as a biocide in water treatment to inhibit the growth of
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bacteria and fungi.[1]

Industrial Chemicals: It is also employed as an intermediate in the production of dyes, flame

retardants, and polymer additives.[1]

Agrochemicals Pharmaceuticals Industrial Applications
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Caption: Key applications of 4-Bromo-2,5-dichlorophenol.

Safety and Handling
4-Bromo-2,5-dichlorophenol is classified as hazardous. It is harmful if swallowed, causes

skin irritation, and causes serious eye irritation.[3][10]

GHS Hazard Statements:

H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]
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Precautionary Measures:

Standard laboratory personal protective equipment (PPE), including gloves and safety

glasses, should be worn.[10]

Handle in a well-ventilated area to avoid inhalation.[1]

Avoid contact with skin, eyes, and clothing.[1]

In case of contact, rinse the affected area thoroughly with water.[11]

Store in a cool, dry place.[1] When heated to decomposition, it may emit toxic vapors of

bromide and chloride.[1]

Conclusion
4-Bromo-2,5-dichlorophenol is a versatile chemical intermediate with significant applications

in the agrochemical, pharmaceutical, and industrial sectors. Its synthesis is well-established,

allowing for high-yield production. Proper understanding of its chemical properties and

adherence to safety protocols are essential for its effective and safe utilization in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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